Cas no 1049729-98-7 (2-(Cyclobutylmethoxy)-3-nitropyridine)

• Product Name: 2-(Cyclobutylmethoxy)-3-nitropyridine
• CAS No: 1049729-98-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD11848785
• CID: 4678874
• Update Time: 2025-07-18

2-(Cyclobutylmethoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclobutylmethoxy)-3-nitropyridine

• MDL： MFCD11848785
• Inchi： 1S/C10H12N2O3/c13-12(14)9-5-2-6-11-10(9)15-7-8-3-1-4-8/h2,5-6,8H,1,3-4,7H2
• InChI Key： IZGBFASYAQYMJW-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)[N+](=O)[O-])CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 67.9

Additional information on 2-(Cyclobutylmethoxy)-3-nitropyridine

Recent Advances in the Study of 2-(Cyclobutylmethoxy)-3-nitropyridine (CAS: 1049729-98-7)

2-(Cyclobutylmethoxy)-3-nitropyridine (CAS: 1049729-98-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-(Cyclobutylmethoxy)-3-nitropyridine has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the cyclobutylmethoxy group at the 2-position of the pyridine ring. This advancement has significantly reduced the production costs and increased the scalability of the compound, making it more accessible for pharmaceutical development.

In terms of biological activity, 2-(Cyclobutylmethoxy)-3-nitropyridine has shown promising results as a scaffold for kinase inhibitor development. Research conducted at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit selective inhibition against certain tyrosine kinases involved in cancer progression. The nitropyridine moiety appears to play a crucial role in binding to the ATP pocket of these kinases, while the cyclobutylmethoxy group contributes to improved pharmacokinetic properties.

Recent pharmacological evaluations have further demonstrated the compound's potential in central nervous system (CNS) drug development. A study published in ACS Chemical Neuroscience in early 2024 reported that structurally modified versions of 2-(Cyclobutylmethoxy)-3-nitropyridine showed good blood-brain barrier penetration and neuroprotective effects in animal models of neurodegenerative diseases. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-(Cyclobutylmethoxy)-3-nitropyridine has also been investigated in recent preclinical studies. Toxicology assessments conducted in 2023-2024 indicate that the compound has acceptable safety margins for further development, with no significant genotoxicity or cardiotoxicity observed in standard assays. However, researchers note that the nitro group may require careful consideration in future structural modifications to minimize potential metabolic liabilities.

Looking forward, several pharmaceutical companies have included 2-(Cyclobutylmethoxy)-3-nitropyridine in their drug discovery pipelines. Its versatility as a building block for medicinal chemistry makes it particularly valuable for the development of targeted therapies. Current research efforts are focused on exploring its potential in combination therapies and as part of PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation.

In conclusion, 2-(Cyclobutylmethoxy)-3-nitropyridine (CAS: 1049729-98-7) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent advancements in its synthesis and biological evaluation have positioned it as a valuable tool for drug discovery, particularly in the areas of oncology and CNS disorders. Continued research into its structure-activity relationships and potential therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicinal chemistry in the coming years.